Cas no 1197834-68-6 (4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide
• CAS No: 1197834-68-6
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 5250941
• Update Time: 2025-07-02

4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide
• 4-[2-(propanoylamino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide
• Z275848462
• 1H-Pyrrole-2-carboxamide, 4-[2-[(1-oxopropyl)amino]-4-thiazolyl]-

• Inchi： 1S/C11H12N4O2S/c1-2-9(16)15-11-14-8(5-18-11)6-3-7(10(12)17)13-4-6/h3-5,13H,2H2,1H3,(H2,12,17)(H,14,15,16)
• InChI Key： KQXIMJZPKUSHGM-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CNC(C(N)=O)=C2)N=C1NC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 0.6
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide

Introduction to 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide (CAS No. 1197834-68-6)

4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 1197834-68-6, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide incorporates several key functional groups, including an amide linkage, a thiazole ring, and a pyrrole moiety. These components contribute to its diverse chemical reactivity and biological interactions. The thiazole ring is particularly noteworthy, as it is a common scaffold in many bioactive molecules and has been extensively studied for its role in various pharmacological contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have suggested that the presence of the pyrrole group in 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide may facilitate interactions with specific biological targets, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, the amide group serves as a versatile linker that can modulate the solubility, stability, and bioavailability of drug candidates. The incorporation of this moiety into 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide suggests potential applications in the development of novel therapeutic agents. Researchers are particularly interested in exploring its interactions with enzymes and receptors involved in inflammatory pathways, which are implicated in a wide range of diseases.

The thiazole ring is another critical feature that contributes to the compound's pharmacological profile. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the thiazole core of 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide may enable it to interact with biological targets in unique ways, potentially leading to novel therapeutic effects.

Current research efforts are focused on synthesizing analogs of 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide to optimize its pharmacological properties. By modifying the substituents on the thiazole and pyrrole rings, scientists aim to enhance its binding affinity and selectivity for specific biological targets. These modifications may also improve its metabolic stability and reduce potential side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and biotechnology. For instance, researchers are exploring its utility as a building block for designing novel polymers and supramolecular assemblies with tailored properties.

One particularly exciting area of research involves the use of 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide as a scaffold for developing targeted drug delivery systems. By incorporating this molecule into nanoparticles or other delivery vehicles, scientists hope to enhance the efficacy of existing therapies while minimizing systemic exposure. This approach could lead to more effective treatments for diseases such as cancer and autoimmune disorders.

The synthesis of 4-(2-propanamido-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis.

In conclusion,4-(2-propanamido-1,3-thiazol-4-ylyl)-1H-pyrrole}-\{carboxamide (CAS No. 119783\{-68-\}6\) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and predicted biological activities make it an intriguing subject for further study. As research continues to uncover new applications for this molecule,\{it\} is likely\{to\} play an increasingly important role\{in\} advancing our understanding\{and\} treatment\{of\} various diseases.